Cas no 1256944-96-3 ((R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1256944-96-3
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD16294081
• CID: 1027066
• PubChem ID: 53484667
• Update Time: 2025-05-23

(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
• (R)-1-(4-Fluoro-3-methoxyphenyl)ethamine hydrochloride
• (1R)-1-(4-fluoro-3-methoxyphenyl)ethanamine,hydrochloride

• MDL： MFCD16294081
• Inchi： 1S/C9H12FNO.ClH/c1-6(11)7-3-4-8(10)9(5-7)12-2;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： HBJULLIYARHDSU-FYZOBXCZSA-N
• SMILES： Cl.FC1C=CC(=CC=1OC)[C@@H](C)N

Computed Properties

• Exact Mass: 205.06700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 35.25000
• LogP: 3.35630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride

(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine Hydrochloride: A Comprehensive Overview

The compound (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride, with the CAS number 1256944-96-3, is a chemically synthesized molecule that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal research. This compound is notable for its unique stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications. The molecule consists of a chiral amine group attached to a substituted phenyl ring, with specific substituents that influence its pharmacokinetic properties and interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging asymmetric catalysis to achieve high enantiomeric excess. The presence of the fluoro and methoxy groups on the phenyl ring contributes to its lipophilicity and selectivity in binding to various receptors. These substituents also enhance the compound's stability, making it suitable for prolonged exposure in biological systems. Researchers have explored its potential as a lead compound in drug discovery, particularly in the development of agents targeting central nervous system disorders and inflammatory conditions.

One of the most promising applications of (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride lies in its ability to modulate neurotransmitter systems. Studies have demonstrated that this compound exhibits affinity for certain serotonin receptors, suggesting its potential role in treating mood disorders such as depression and anxiety. Additionally, preclinical trials have indicated anti-inflammatory properties, which could be harnessed in developing novel therapeutics for chronic inflammatory diseases like arthritis.

The stereochemistry of this compound is particularly significant, as it directly influences its pharmacodynamic properties. The (R) configuration ensures optimal interaction with target proteins, minimizing off-target effects and enhancing therapeutic efficacy. Advanced computational modeling techniques have been employed to predict the binding modes of this compound to various receptors, providing valuable insights into its mechanism of action.

In terms of synthesis, the preparation of (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride involves a multi-step process that includes nucleophilic aromatic substitution and subsequent chiral resolution. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields and purity. This approach not only enhances scalability but also aligns with green chemistry principles by reducing solvent consumption and waste generation.

Recent studies have also explored the metabolic stability of this compound in vivo, revealing favorable pharmacokinetic profiles that support its potential as an orally bioavailable drug candidate. Its ability to penetrate the blood-brain barrier has been a focal point of investigation, given its proposed applications in central nervous system-related therapies.

In conclusion, (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride represents a compelling lead compound with diverse therapeutic applications. Its unique chemical structure, coupled with advancements in synthetic methodology and pharmacological evaluation, positions it as a valuable asset in contemporary drug discovery pipelines. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.